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Compound of Interest

Compound Name: Pramoxine Hydrochloride

Cat. No.: B177174 Get Quote

This in-depth guide provides a comprehensive technical overview of pramoxine
hydrochloride, a widely utilized topical anesthetic. Designed for researchers, scientists, and

professionals in drug development, this document delves into the core chemical identifiers,

physicochemical properties, mechanism of action, and practical applications of this compound.

The information presented herein is grounded in authoritative sources to ensure scientific

integrity and support further research and development endeavors.

Core Chemical Identity
Pramoxine hydrochloride is the hydrochloride salt of pramoxine, a morpholine derivative.[1] It

is a well-established active pharmaceutical ingredient (API) primarily known for its local

anesthetic and antipruritic (anti-itch) properties.[2][3]

Chemical Identifiers
A precise understanding of a compound's identity is fundamental for any scientific investigation.

The following table summarizes the key chemical identifiers for pramoxine hydrochloride.
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Identifier Value Source(s)

CAS Number 637-58-1 [4][5][6][7]

IUPAC Name

4-[3-(4-

butoxyphenoxy)propyl]morphol

ine;hydrochloride

[1][8]

Chemical Formula C17H28ClNO3 [1][6][9][10]

Molecular Weight 329.86 g/mol [4][6][11][12][13]

Canonical SMILES
CCCCOC1=CC=C(C=C1)OCC

CN2CCOCC2.Cl
[1][2]

PubChem CID 73957 [1]

EINECS Number 211-293-1 [5][12][14]

UNII 88AYB867L5 [14][15]

InChI Key
SYCBXBCPLUFJID-

UHFFFAOYSA-N
[1][12][14]

Structural Representation
The chemical structure of pramoxine hydrochloride is integral to its function. The molecule

consists of a butoxyphenoxy group linked by a propyl chain to a morpholine ring. The

hydrochloride salt form enhances its solubility in aqueous media.
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Caption: 2D structure of Pramoxine Hydrochloride.
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Physicochemical Properties
The efficacy and formulation of a drug are heavily influenced by its physicochemical properties.

Pramoxine hydrochloride is a white or almost white crystalline powder.[4]

Property Value Source(s)

Melting Point 170-174 °C [4]

Solubility

Freely soluble in water and

alcohol; slightly soluble in

chloroform and methanol.

[4][5][11]

Appearance
White to off-white crystalline

powder.
[4][13]

Mechanism of Action
Pramoxine hydrochloride functions as a local anesthetic by blocking nerve conduction.[1]

This is achieved through the inhibition of voltage-gated sodium channels in the neuronal

membrane.

The mechanism can be summarized as follows:

Binding to Sodium Channels: Pramoxine hydrochloride binds to a specific site within the

voltage-gated sodium channels.[1][13]

Inhibition of Sodium Influx: This binding stabilizes the channel in an inactive state, preventing

the influx of sodium ions that is necessary for the initiation and propagation of an action

potential.[1][13]

Conduction Blockade: The resulting decrease in sodium permeability of the neuronal

membrane leads to a blockade of nerve impulse conduction, producing a local anesthetic

effect.[1][13]
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Caption: Simplified workflow of Pramoxine HCl's anesthetic action.

Applications in Research and Drug Development
Pramoxine hydrochloride is primarily used in topical formulations for the temporary relief of

pain and itching associated with various dermatological conditions.[1][16] Its applications

include:

Minor skin irritations, cuts, and burns.[1]

Insect bites and rashes from poison ivy, oak, or sumac.[1]

Hemorrhoids and other anorectal conditions.[1]

Due to its distinct chemical structure, which is unrelated to ester or amide-type local

anesthetics, pramoxine hydrochloride is a valuable alternative for patients who may have

sensitivities to these other classes of anesthetics.[13] This low potential for cross-sensitization

is a significant advantage in clinical practice.

Experimental Protocols
Solubility Determination
A standard protocol for determining the solubility of pramoxine hydrochloride involves the

following steps:
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Preparation of Saturated Solution: Add an excess amount of pramoxine hydrochloride to a

known volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the solution by centrifugation or filtration.

Quantification: Analyze the concentration of pramoxine hydrochloride in the clear

supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC).

Calculation: Express the solubility as the mass of solute dissolved in a given volume or mass

of the solvent.

1. Prepare Saturated Solution
(Excess Pramoxine HCl in Solvent)

2. Equilibrate
(Constant Temperature & Agitation)

3. Separate Phases
(Centrifugation/Filtration)

4. Quantify Solute
(HPLC Analysis of Supernatant)

5. Calculate Solubility

Click to download full resolution via product page
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Caption: Workflow for determining the solubility of Pramoxine HCl.

Safety and Handling
For laboratory and research purposes, standard safety precautions should be observed when

handling pramoxine hydrochloride. It is important to consult the Safety Data Sheet (SDS) for

detailed information on handling, storage, and disposal.

Conclusion
Pramoxine hydrochloride is a well-characterized topical anesthetic with a distinct chemical

profile and a favorable safety record for its intended use. Its unique structure provides a

valuable therapeutic option, particularly for individuals with sensitivities to other local

anesthetics. This guide has provided a foundational understanding of its chemical identity,

mechanism of action, and key properties to support ongoing research and the development of

new therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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